Cas no 89021-26-1 (Phosphonic acid, (3-oxo-1-pentenyl)-, bis(1-methylethyl) ester)

Phosphonic acid, (3-oxo-1-pentenyl)-, bis(1-methylethyl) ester structure
89021-26-1 structure
Product Name:Phosphonic acid, (3-oxo-1-pentenyl)-, bis(1-methylethyl) ester
CAS No:89021-26-1
MF:C11H21O4P
MW:248.255804777145
CID:615681
PubChem ID:71321493
Update Time:2025-04-19

Phosphonic acid, (3-oxo-1-pentenyl)-, bis(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, (3-oxo-1-pentenyl)-, bis(1-methylethyl) ester
    • 1-di(propan-2-yloxy)phosphorylpent-1-en-3-one
    • DTXSID80751301
    • 89021-26-1
    • Dipropan-2-yl (3-oxopent-1-en-1-yl)phosphonate
    • Inchi: 1S/C11H21O4P/c1-6-11(12)7-8-16(13,14-9(2)3)15-10(4)5/h7-10H,6H2,1-5H3
    • InChI Key: DAMYMONOMZSTNA-UHFFFAOYSA-N
    • SMILES: P(C=CC(CC)=O)(=O)(OC(C)C)OC(C)C

Computed Properties

  • Exact Mass: 248.11774614g/mol
  • Monoisotopic Mass: 248.11774614g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.4
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 62.41000
  • LogP: 3.52230
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